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Compound of Interest

Compound Name: AM-0561

Cat. No.: B15073959 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

AM-0561 is a potent and selective inhibitor of NF-κB inducing kinase (NIK), a key

serine/threonine kinase that plays a central role in the non-canonical NF-κB signaling pathway.

This pathway is implicated in various physiological and pathological processes, including

immune regulation, lymphoid organ development, and certain types of cancer. The precise and

accurate preparation of AM-0561 stock solutions is critical for ensuring reproducible and

reliable experimental results in studies investigating NIK-dependent signaling and its

downstream effects. This document provides a detailed protocol for the preparation, storage,

and handling of AM-0561 stock solutions.

Data Presentation
A summary of the key quantitative data for AM-0561 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Weight 396.85 g/mol

Molecular Formula C₁₈H₁₃ClN₆OS

Solubility
Soluble in DMSO (e.g., up to

10 mM)

Appearance Solid powder

Storage (Solid)
-20°C for up to 12 months or

4°C for up to 6 months

Storage (In Solvent)
-80°C for up to 6 months or

-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM AM-
0561 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AM-0561 in Dimethyl

Sulfoxide (DMSO).

Materials:

AM-0561 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (sterile, polypropylene)

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of AM-0561 powder to room

temperature to prevent condensation of moisture onto the compound.

Weighing of AM-0561: Carefully weigh out the desired amount of AM-0561 powder using a

calibrated precision balance in a chemical fume hood. For example, to prepare 1 ml of a 10

mM stock solution, weigh out 3.9685 mg of AM-0561.

Calculation: Molecular Weight (396.85 g/mol ) x Molar Concentration (0.010 mol/L) x

Volume (0.001 L) = 0.0039685 g = 3.9685 mg

Dissolution: Add the weighed AM-0561 powder to a sterile microcentrifuge tube. Add the

calculated volume of DMSO to the tube. For the example above, add 1 ml of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the AM-
0561 is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if

necessary, but avoid excessive heat.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage

(up to 1 month).

Safety Precautions:

AM-0561 is a bioactive molecule. Handle with appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses.

Perform all weighing and handling of the powder in a chemical fume hood to avoid

inhalation.

DMSO is a powerful solvent that can penetrate the skin. Avoid direct contact.
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Caption: Non-canonical NF-κB signaling pathway and the inhibitory action of AM-0561 on NIK.

Experimental Workflow
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Caption: Experimental workflow for the preparation of AM-0561 stock solution.

To cite this document: BenchChem. [Preparation of AM-0561 Stock Solution: An Application
Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073959#how-to-prepare-am-0561-stock-solution]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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